Cas no 13552-60-8 (3-Hexulose,2,5-anhydro-1,4,6-trideoxy-6-(trimethylammonio)- (9CI))

• Product Name: 3-Hexulose,2,5-anhydro-1,4,6-trideoxy-6-(trimethylammonio)- (9CI)
• CAS No: 13552-60-8
• MF: C₉H₁₈NO₂
• MW: 172.24472284317
• CID: 151711
• PubChem ID: 3082041
• Update Time: 2025-04-19

3-Hexulose,2,5-anhydro-1,4,6-trideoxy-6-(trimethylammonio)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Hexulose,2,5-anhydro-1,4,6-trideoxy-6-(trimethylammonio)- (9CI)
• muscarone
• trimethyl-[(5-methyl-4-oxooxolan-2-yl)methyl]azanium
• 2,5-anhydro-1,4,6-trideoxy-6-(trimethylammonio)-D-erythro-hex-3-ulose
• 2-Furanmethanaminium, tetrahydro-N,N,N,5-tetramethyl-4-oxo-
• 2-Methyl-5-trimethylammoniomethyltetrahydrofuran-3-on
• AC1MIY1P
• AGN-PC-0041VN
• Allomuscarone
• trimethyl-(5-methyl-4-oxo-tetrahydro-furan-2-ylmethyl)-ammonium
• trimethyl-[[(2S,5R)-5-methyl-4-oxooxolan-2-yl]methyl]azanium
• 2,5-Anhydro-1,4,6-trideoxy-6-(trimethylazaniumyl)hex-3-ulose
• DTXSID30929033
• 13552-60-8

• Inchi： 1S/C9H18NO2/c1-7-9(11)5-8(12-7)6-10(2,3)4/h7-8H,5-6H2,1-4H3/q+1
• InChI Key： XKOQIVSZENKHPJ-UHFFFAOYSA-N
• SMILES： O1C(C)C(CC1C[N+](C)(C)C)=O

Computed Properties

• Exact Mass: 172.134
• Monoisotopic Mass: 172.134
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C